Imidazothiazoles
Imidazothiazoles are a class of heterocyclic compounds that exhibit a broad range of biological activities and applications in various industries, including pharmaceuticals and agrochemicals. Structurally, these molecules contain both an imidazole ring and a thiazole ring fused together, contributing to their unique chemical properties and potential therapeutic benefits.
These compounds often display significant activity against parasites, bacteria, and viruses, making them of great interest for the development of new drugs. In pharmaceutical research, imidazothiazoles have been explored for their anti-inflammatory, antifungal, and antimicrobial properties. Their design can be tailored to target specific molecular pathways or receptors, thereby offering potential for personalized medicine.
In agriculture, certain imidazothiazole derivatives serve as effective fungicides due to their ability to disrupt fungal cell membranes. Additionally, these compounds can act as herbicides by inhibiting key enzymes in plants, controlling weed growth without harming crops.
Overall, the diverse biological activities of imidazothiazoles make them a valuable area for ongoing research and development across multiple sectors.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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2,6-dimethylimidazo2,1-b1,3thiazole | 102410-24-2 | C7H8N2S |
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2,3-dimethyl-6-(thiophen-2-yl)imidazo2,1-b1,3thiazole | 35371-40-5 | C11H10N2S2 |
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3-ethylimidazo2,1-b1,3thiazole-5-sulfonyl chloride | 1367938-44-0 | C7H7ClN2O2S2 |
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3-(4-bromophenyl)-6-methylimidazo2,1-b1,3thiazole | 1219827-64-1 | C12H9BrN2S |
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6-(4-methyl-1H-pyrazol-1-yl)imidazo2,1-b1,3thiazole-5-carbaldehyde | 1183558-32-8 | C10H8N4OS |
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3,6-diethylimidazo2,1-b1,3thiazole-5-sulfonyl chloride | 1368037-27-7 | C9H11ClN2O2S2 |
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2-{6-methylimidazo2,1-b1,3thiazol-5-yl}acetonitrile | 294179-16-1 | C8H7N3S |
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6-(thiophen-3-yl)imidazo2,1-b1,3thiazole | 163851-59-0 | C9H6N2S2 |
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methyl imidazo2,1-b1,3thiazole-2-carboxylate | 1545546-65-3 | C7H6N2O2S |
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2-methylimidazo2,1-b1,3thiazole-5-carboxylic acid | 1007874-97-6 | C7H6N2O2S |
Related Literature
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Quanjing Zhu,Wei-Lin Dai,Kangnian Fan RSC Adv., 2012,2, 6087-6093
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Andrew T. Zander J. Anal. At. Spectrom., 2014,29, 1152-1157
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Anthony F. Hill,Richard A. Manzano Dalton Trans., 2018,47, 1412-1416
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Mingyi Liao,Jianbo Wang Green Chem., 2007,9, 184-188
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Stephan N. Steinmann,Pierre Vogel,Yirong Mo,Clémence Corminboeuf Chem. Commun., 2011,47, 227-229
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Kai-Li Wang,Yu-Hang Zhou,Yan-Hui Lou,Zhao-Kui Wang Chem. Sci., 2021,12, 11936-11954
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Liang Chen,Qingmei Kong,Mingxing Tian,Qian Zhang,Chengwan Xia,Chao Deng Nanoscale Adv., 2023,5, 851-860
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